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Compound of Interest

Compound Name: 2-fluoro-4-methoxy-5-nitroaniline

Cat. No.: B8120836

An In-Depth Technical Guide to the Safe Handling of 2-Fluoro-4-methoxy-5-nitroaniline

Introduction

2-Fluoro-4-methoxy-5-nitroaniline (CAS No: 1075705-01-9) is an aromatic amine derivative
with the molecular formula C7H7FN20s.[1][2] Its structure, featuring a benzene ring substituted
with fluoro, methoxy, nitro, and amino groups, makes it a versatile intermediate in organic
synthesis, particularly in the development of pharmaceutical compounds.[1] For instance, it
serves as a key building block in the synthesis of Mereletinib, a potent kinase inhibitor
investigated for cancer therapy.[1] However, the same structural features that make it
synthetically useful also necessitate a thorough understanding of its potential hazards. The
presence of a nitro group and its classification as a suspected mutagen demand rigorous
safety protocols.[1][3]

This guide provides a comprehensive overview of the safety and handling procedures for 2-
fluoro-4-methoxy-5-nitroaniline, designed for researchers and professionals in laboratory
and drug development settings. It synthesizes data from authoritative safety documents to
provide not just procedural steps, but the scientific rationale behind them, ensuring a culture of
safety and experimental integrity.

Chemical Identity and Physicochemical Properties

Understanding the fundamental properties of a chemical is the first step in safe handling. 2-
Fluoro-4-methoxy-5-nitroaniline is a solid, typically appearing as a crystalline powder with a
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color ranging from pale yellow to orange or red.[4] It is sparingly soluble in water but shows
good solubility in common organic solvents such as ethanol and acetone.[1] This solubility
profile is critical when choosing solvents for reactions or for cleaning up spills.

Property Value Source(s)
CAS Number 1075705-01-9 [2][5]
Molecular Formula C7H7FN203 [1112]
Molecular Weight 186.14 g/mol [1][2]

Pale yellow to orange/red
Appearance _ [4]
crystalline powder

Melting Point ~130 °C

Density ~1.412 g/cm3 [4][5]

Solubilit Sparingly soluble in water;
olubility _ _
soluble in organic solvents

Recommended: Refrigerator or
Storage Temperature ) [6]
under inert gas (2—-8 °C)

Hazard Identification and Toxicology

The primary hazards associated with 2-fluoro-4-methoxy-5-nitroaniline stem from its irritant
properties, acute toxicity if ingested, and, most significantly, its classification as a suspected
germ cell mutagen.[3] This warrants a high degree of caution and strict adherence to exposure
controls.

GHS Classification

The Globally Harmonized System (GHS) provides a standardized framework for
communicating the hazards of chemical products.
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Hazard Class Category Hazard Statement Source(s)
o H302: Harmful if
Acute Toxicity, Oral Category 4 [2][5]
swallowed
Skin H315: Causes skin
) o Category 2 o [2][3]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
i Category 2 N [2][3]
Damage/Eye Irritation eye irritation
H341: Suspected of
Germ Cell _ _
o Category 2 causing genetic [3]
Mutagenicity
defects
Specific Target Organ
o ) H335: May cause
Toxicity (Single Category 3 ) S [2]
respiratory irritation
Exposure)

The warning signal word for this compound is "Warning".[3]
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Hazard Profile: 2-Fluoro-4-methoxy-5-nitroaniline

Key Health Hazards
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Caption: GHS Hazard Identification Summary.

Toxicological Profile

o Mutagenicity (H341): This is the most significant long-term health concern. The classification
as a Category 2 mutagen means it is suspected of causing heritable genetic defects.[3] This
is often based on evidence from animal studies or in-vitro tests. The causality lies in the
chemical's potential ability to interact with and damage DNA. For this reason, exposure must
be minimized, and personnel of reproductive age should be fully aware of the risks.
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e Irritation (H315, H319, H335): As an aromatic amine, the compound can act as a direct
irritant to any tissue it contacts. Upon contact with skin or eyes, it can cause inflammation,
redness, and pain.[3] Inhalation of the dust can irritate the mucous membranes of the
respiratory tract, leading to coughing and discomfort.[2]

o Acute Oral Toxicity (H302): The compound is classified as harmful if swallowed.[5] While
specific LD50 data is not readily available in the provided sources, this classification
indicates that ingestion of a relatively small amount could cause significant adverse health
effects.

No data is available regarding carcinogenicity or reproductive toxicity, but the mutagenicity
concern implies that it should be handled as a potential carcinogen.[4]

Exposure Control and Personal Protective
Equipment (PPE)

Given the identified hazards, particularly the suspected mutagenicity, a multi-layered approach
to exposure control is mandatory. This involves a combination of engineering controls,
administrative controls, and appropriate PPE.

Engineering Controls

o Ventilation: All work with this compound, especially when handling the solid powder, must be
conducted in a well-ventilated area.[5][7] A certified chemical fume hood is the primary
engineering control to prevent inhalation of dust. Local exhaust ventilation should be used at
the source of dust generation (e.g., over a balance during weighing).[3]

Personal Protective Equipment (PPE)

The selection of PPE must be based on a thorough risk assessment. The following provides a
baseline for handling 2-fluoro-4-methoxy-5-nitroaniline.
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Rationale and Best

Protection Type Specification . Source(s)
Practices
] o Protects against
Tightly fitting safety i
o splashes and airborne
goggles with side- )
) ) dust particles.
Eye/Face shields conforming to [51[7]
Standard safety
EN166 (EU) or NIOSH
glasses are
(US) standards. ) o
insufficient.
Prevents skin contact
_ and irritation. Gloves
Chemical- )
_ should be inspected
) impermeable gloves
Skin/Hand o before use and [51[7]
(e.g., nitrile).
. changed frequently,
Disposable. ) )
especially if
contaminated.
Protects skin and
Laboratory coat. For personal clothing from
larger quantities, contamination. Lab
Body consider fire/flame- coats should be kept [1107]

resistant and

impervious clothing.

buttoned and removed
before leaving the

laboratory area.

Respiratory

Not required if
engineering controls
(fume hood) are
effective. If dust
cannot be controlled,
a full-face respirator
with appropriate
particulate filters (e.g.,
P95 or P100) is

necessary.

This is a secondary
line of defense.
Reliance on
respirators indicates a
failure of engineering
controls, which should

be addressed.

[417]

Standard Operating Procedures for Safe Handling

© 2025 BenchChem. All rights reserved.

6/13

Tech Support


https://www.chemicalbook.com/msds/4-fluoro-2-methoxy-5-nitroaniline.pdf
https://www.echemi.com/sds/4-fluoro-2-methoxy-5-nitroaniline-pd1902201020.html
https://www.chemicalbook.com/msds/4-fluoro-2-methoxy-5-nitroaniline.pdf
https://www.echemi.com/sds/4-fluoro-2-methoxy-5-nitroaniline-pd1902201020.html
https://www.chemicalbook.com/article/4-fluoro-2-methoxy-5-nitroaniline-properties-applications-and-safety.htm
https://www.echemi.com/sds/4-fluoro-2-methoxy-5-nitroaniline-pd1902201020.html
https://www.capotchem.com/doc/msds_1075705-01-9.do
https://www.echemi.com/sds/4-fluoro-2-methoxy-5-nitroaniline-pd1902201020.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8120836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A self-validating protocol for handling this compound involves continuous risk assessment and
adherence to established procedures. The following workflow outlines the critical steps for
safely weighing and dispensing the solid chemical.

Experimental Protocol: Weighing and Dispensing

e Preparation:

[¢]

Confirm the chemical fume hood is operational (check airflow monitor).

[e]

Don all required PPE (goggles, lab coat, gloves).

o

Cover the work surface within the fume hood with absorbent, disposable bench paper.

[¢]

Assemble all necessary equipment (spatulas, weigh boats, receiving flask, waste
container) inside the hood to minimize movement in and out.

e Handling:

o Retrieve the stock container from its storage location (refrigerator). Allow it to warm to
room temperature before opening to prevent moisture condensation.[8]

o Open the container inside the fume hood.

o Use a clean spatula to carefully transfer the desired amount of powder to a weigh boat on
a tared balance. Avoid any actions that could generate dust, such as dropping or rapid
scooping.

o Once the desired mass is obtained, securely close the primary stock container.
e Transfer and Cleanup:
o Carefully transfer the weighed powder into the reaction vessel.

o Dispose of the used weigh boat and any contaminated consumables (e.g., wipes) into a
designated, sealed hazardous waste container located within the hood.
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o Wipe down the spatula with a solvent-dampened cloth (e.g., ethanol) and dispose of the
cloth in the hazardous waste container.

o Wipe down the work surface and the exterior of the stock container before returning it to
storage.

e Post-Handling:
o Remove gloves and dispose of them in the designated waste.

o Wash hands and forearms thoroughly with soap and water.[3][8]
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Caption: A 4-phase workflow for safe handling.
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Emergency Procedures

Preparedness is key to mitigating the impact of an accidental exposure or spill.

First Aid Measures

Immediate and correct first aid can significantly reduce harm. In all cases of exposure, seek
medical attention and provide the Safety Data Sheet to the responding physician.[3][4]

 Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,
administer oxygen. If breathing has stopped, perform artificial respiration. Seek immediate
medical attention.[5][9]

» Skin Contact: Take off all contaminated clothing immediately.[3] Wash the affected area with
plenty of soap and water for at least 15 minutes. If skin irritation occurs or persists, get
medical attention.[4][5]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4] If present, remove contact lenses after the
first 5 minutes, then continue rinsing. If eye irritation persists, seek medical advice.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth thoroughly with water. Never give anything
by mouth to an unconscious person. Call a poison control center or doctor immediately.[5]

Spill Response

For a small spill of solid material:
o Evacuate and Secure: Alert others in the immediate area. Restrict access to the spill zone.

e Assess and Protect: Ensure proper PPE is worn (including respiratory protection if
necessary).

e Contain and Clean: Do not use dry sweeping, as this will create dust. Gently cover the spill
with an inert absorbent material (e.g., vermiculite or sand).

e Collect: Carefully scoop the mixture into a suitable, labeled container for hazardous waste
disposal.[4]
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o Decontaminate: Clean the spill area with a damp cloth or paper towel, then with soap and
water. Dispose of all cleaning materials as hazardous waste.

» Ventilate: Allow the area to ventilate before resuming work.
Caption: Decision logic for spill response.

Storage and Disposal

Proper storage and disposal are crucial for maintaining safety and environmental compliance.

Storage Conditions

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][7]

e Several sources recommend storing under inert gas (e.g., Argon) or refrigerated at 2-8°C to
maintain long-term stability and purity.[3][6]

o Keep away from incompatible materials such as strong oxidizing agents, acids, acid
chlorides, and acid anhydrides to prevent hazardous reactions.[4][8]

» Store in a locked cabinet or area with restricted access due to the health hazards.[5]

Disposal

o All waste material, including contaminated consumables and empty containers, must be
treated as hazardous waste.

o Disposal should be carried out by a licensed professional waste disposal company.[3][4]
e Do not allow the product to enter drains or the environment.[4][5]

o Contaminated packaging should be disposed of in the same manner as the unused product.

[3114]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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